1-(2,3-difluoro-5-methylbenzoyl)pyrrolidine
Overview
Description
Pyrrolidines are a class of organic compounds that contain a five-membered ring with one nitrogen atom . The compound you mentioned, “1-(2,3-difluoro-5-methylbenzoyl)pyrrolidine”, is a pyrrolidine derivative with a benzoyl group attached at the 1-position of the pyrrolidine ring. The benzoyl group is further substituted with two fluorine atoms and one methyl group .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrrolidine ring attached to a benzoyl group at the 1-position. The benzoyl group would have two fluorine atoms and one methyl group attached to it .Properties
IUPAC Name |
(2,3-difluoro-5-methylphenyl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO/c1-8-6-9(11(14)10(13)7-8)12(16)15-4-2-3-5-15/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFWHZQOVDRSQRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)F)F)C(=O)N2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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